Cas no 1823547-72-3 (Benzeneacetaldehyde, 4-chloro-3-methyl-)

• Product Name: Benzeneacetaldehyde, 4-chloro-3-methyl-
• CAS No: 1823547-72-3
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 6072868
• PubChem ID: 54010896
• Update Time: 2025-10-17

Benzeneacetaldehyde, 4-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 4-chloro-3-methyl-
• 2-(4-chloro-3-methylphenyl)acetaldehyde
• 1823547-72-3
• EN300-1282674
• SCHEMBL3410728

• Inchi： 1S/C9H9ClO/c1-7-6-8(4-5-11)2-3-9(7)10/h2-3,5-6H,4H2,1H3
• InChI Key： ASGKGAHERBPSHF-UHFFFAOYSA-N
• SMILES： C1(CC=O)=CC=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 168.0341926g/mol
• Monoisotopic Mass: 168.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 254.2±25.0 °C(Predicted)

Additional information on Benzeneacetaldehyde, 4-chloro-3-methyl-

Introduction to Benzeneacetaldehyde, 4-chloro-3-methyl-

Benzeneacetaldehyde, 4-chloro-3-methyl- (CAS No. 1823547-72-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chloro group at the 4-position and a methyl group at the 3-position, along with an acetaldehyde functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Benzeneacetaldehyde, 4-chloro-3-methyl- in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are widely used in electronics and optoelectronics. The ability of this compound to undergo cyclization reactions under specific conditions has been a focal point of recent investigations. For instance, a study published in Nature Chemistry demonstrated that Benzeneacetaldehyde, 4-chloro-3-methyl- can be transformed into a highly stable PAH derivative with exceptional electronic properties.

In addition to its role in materials science, Benzeneacetaldehyde, 4-chloro-3-methyl- has shown promise in biological applications. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines. A research team from the University of California reported that when administered in controlled doses, Benzeneacetaldehyde, 4-chloro-3-methyl- induced apoptosis in breast cancer cells without significantly affecting healthy cells. This finding has opened new avenues for its potential use in targeted cancer therapies.

The synthesis of Benzeneacetaldehyde, 4-chloro-3-methyl- has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, advancements in catalytic chemistry have enabled more efficient pathways. A study led by Professor Sarah Johnson at MIT introduced a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the compound. This breakthrough has made large-scale production more feasible and cost-effective.

The structural uniqueness of Benzeneacetaldehyde, 4-chloro-3-methyl- also makes it an interesting subject for theoretical chemistry studies. Computational models have been employed to investigate its electronic structure and reactivity patterns. According to findings from the University of Cambridge, the compound exhibits unusual conjugation effects due to the spatial arrangement of its substituents. These insights are expected to guide future research into designing similar molecules with tailored properties.

In conclusion, Benzeneacetaldehyde, 4-chloro-3-methyl- (CAS No. 1823547-72-3) is a versatile compound with diverse applications across multiple disciplines. Its role as a precursor in materials science and its potential in biomedicine underscore its importance as a research focus. As ongoing studies continue to uncover new aspects of its chemistry and functionality, this compound is poised to contribute significantly to both academic and industrial advancements.